Cas no 622804-77-7 (6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide
• CAS No: 622804-77-7
• MF: C₁₁H₈Cl₂N₂O₂S
• MW: 303.164419174194
• CID: 5455043
• PubChem ID: 4729896
• Update Time: 2025-10-18

6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 622804-77-7
• AKOS002729322
• Z45634120
• 6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide
• EN300-14407215
• 6-Chloro-N-(3-chlorophenyl)-3-pyridinesulfonamide

• Inchi： 1S/C11H8Cl2N2O2S/c12-8-2-1-3-9(6-8)15-18(16,17)10-4-5-11(13)14-7-10/h1-7,15H
• InChI Key： NAPDAWLRIRATES-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1S(NC1=CC=CC(Cl)=C1)(=O)=O

Computed Properties

• Exact Mass: 301.9683541g/mol
• Monoisotopic Mass: 301.9683541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.549±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 191-193 °C
• Boiling Point: 454.6±55.0 °C(Predicted)
• pka: 5.74±0.50(Predicted)

Additional information on 6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide

Recent Advances in the Study of 6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide (CAS: 622804-77-7)

6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide (CAS: 622804-77-7) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and antimicrobial properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in drug development.

The synthesis of 6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. These efforts have facilitated a deeper understanding of its chemical behavior and reactivity, which is critical for its application in medicinal chemistry.

One of the most promising aspects of 6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide is its potential as an enzyme inhibitor. Recent in vitro studies have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways, suggesting its utility in the development of anti-inflammatory drugs. Additionally, its antimicrobial activity against a range of bacterial and fungal pathogens has been investigated, with preliminary results indicating significant inhibitory effects. These findings underscore the compound's versatility and potential as a lead molecule for further drug development.

Despite these promising results, challenges remain in the optimization of 6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide for clinical use. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further research. Recent studies have begun to explore these aspects, employing computational modeling and in vivo experiments to predict and evaluate the compound's pharmacokinetic and pharmacodynamic properties. These efforts are expected to pave the way for the development of more effective and safer derivatives.

In conclusion, 6-chloro-N-(3-chlorophenyl)pyridine-3-sulfonamide represents a promising candidate for therapeutic development, with demonstrated enzyme inhibitory and antimicrobial activities. Ongoing research is focused on overcoming the current limitations and unlocking its full potential. This brief highlights the latest advancements and provides a foundation for future investigations in this area.